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Compound Name:
galactopyranoside

Cat. No.: B16345080

Get Quote

Application Note and Protocol

Chlorophenol red-f3-D-galactopyranoside (CPRG) is a highly sensitive chromogenic substrate

for the enzyme [(-galactosidase.[1] Its use is prevalent in reporter gene assays to quantify the
activity of B-galactosidase, which is often used as a genetic marker in molecular biology
research.[1] Upon enzymatic cleavage by [-galactosidase, CPRG yields chlorophenol red, a
product with a distinct red color that can be quantified spectrophotometrically.[1] This document
provides a comprehensive, step-by-step guide for the preparation of a CPRG working solution
for use in typical B-galactosidase assays.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the preparation and use of
CPRG solutions as compiled from various sources.

Table 1: CPRG Stock Solution Preparation
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Parameter

Value

Source

Solvent

DMSO, Dimethylformamide,

Aqueous Buffers

[2]

Solubility in Organic Solvents ~30 mg/mL [2]
Solubility in PBS (pH 7.2) ~10 mg/mL [2]
Stock Solution Concentration

25X [1][3]
(Example 1)
Stock Solution Concentration

20 mM [4]

(Example 2)

Stock Solution Concentration

(Example 3)

4 mg/mL in H20

[5]

Storage Temperature (Powder)

-20°C

[1](2]6]1[7]

Storage Temperature (Stock

Solution)

-20°C for up to 1 month; -80°C
for up to 6 months (protect

from light)

[1]3][6]

Table 2: CPRG Working Solution and Assay Parameters
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Parameter Value Source

, , _ 1X (from a 10X or 25X stock)
Typical Working Concentration LM [11[3][4][8]
orlm

60 mM NazHPOa, 10 mM KCl,
1 mM MgSO4, 50 mM pB-

mercaptoethanol

Assay Buffer Components

(Example)

Incubation Temperature 37°C or Room Temperature [11[31[5]

) ] 30 minutes to several hours
Incubation Time [1][3]
(up to 72 hours)

Absorbance Reading

570 - 595 nm [11[3]
Wavelength

1 M Sodium Carbonate or a
Stop Solution (Optional) commercially available stop [315]

solution

Experimental Protocols

This section details the step-by-step preparation of a CPRG working solution. Two common
methods are presented: preparation from a solid powder and dilution from a concentrated stock
solution.

Protocol 1: Preparation of CPRG Stock Solution from
Powder

This protocol outlines the steps to prepare a concentrated stock solution from solid CPRG.
Materials:

o Chlorophenol red-B-D-galactopyranoside (CPRG) powder

o Appropriate solvent (e.g., sterile, nuclease-free water, DMSO, or a suitable buffer)

e \ortex mixer
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e Microcentrifuge tubes or other appropriate sterile containers
o Pipettes and sterile filter tips
Procedure:

o Determine the Desired Stock Concentration: Decide on the concentration of your stock
solution (e.g., 20 mM or 4 mg/mL).

o Weigh the CPRG Powder: Carefully weigh the required amount of CPRG powder in a sterile
microcentrifuge tube.

o Add Solvent: Add the appropriate volume of solvent to the tube containing the CPRG
powder. For example, to prepare a 4 mg/mL solution, add 1 mL of water to 4 mg of CPRG.[5]

» Dissolve the Powder: Vortex the tube vigorously for at least 20 seconds to ensure the CPRG
is completely dissolved.[1] The solution should be clear and yellow-orange in color.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for
longer-term storage (up to 6 months), protected from light.[6]

Protocol 2: Preparation of 1X CPRG Working Solution
from a Concentrated Stock

This protocol describes the dilution of a concentrated stock solution to the final working
concentration for immediate use in an assay.

Materials:
» Concentrated CPRG stock solution (e.g., 25X or 10X)

o Assay Reaction Buffer (the specific composition will depend on the experimental setup, but a
common example is provided in Table 2)

e Sterile conical tubes or other suitable containers

o Pipettes and sterile filter tips
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Procedure:

o Determine the Required Volume: Calculate the total volume of 1X CPRG working solution
needed for your experiment.

» Dilute the Stock Solution: In a sterile tube, dilute the concentrated CPRG stock solution to a
1X concentration using the appropriate Assay Reaction Buffer. For example, to prepare a 1X
solution from a 25X stock, mix one part of the 25X stock with 24 parts of the Assay Reaction
Buffer.[3]

» Mix Gently: Gently mix the solution by inverting the tube several times. Avoid vigorous
vortexing to prevent the introduction of bubbles.

o Use Immediately: It is recommended to use the freshly prepared 1X CPRG working solution
immediately. Any unused 1X solution should generally be discarded and not stored for later
use.[1][3]

Visualizations

The following diagrams illustrate the experimental workflow for preparing the CPRG working
solution and the enzymatic reaction principle.
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CPRG Working Solution Preparation Workflow
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Caption: Workflow for preparing CPRG working solution from powder.
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CPRG Enzymatic Reaction
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Caption: Enzymatic reaction of 3-galactosidase with CPRG substrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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